Cas no 2171555-85-2 (3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid)

• Product Name: 3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid
• CAS No: 2171555-85-2
• MF: C₁₁H₁₃F₂NO₂S
• MW: 261.288228750229
• CID: 6027334
• PubChem ID: 165552589
• Update Time: 2025-11-01

3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid
• 2171555-85-2
• EN300-1476639
• 3-[4-(difluoromethyl)thiophen-3-yl]piperidine-2-carboxylic acid

• Inchi： 1S/C11H13F2NO2S/c12-10(13)8-5-17-4-7(8)6-2-1-3-14-9(6)11(15)16/h4-6,9-10,14H,1-3H2,(H,15,16)
• InChI Key： YDTGQOQLYFGGIS-UHFFFAOYSA-N
• SMILES： S1C=C(C(F)F)C(=C1)C1CCCNC1C(=O)O

Computed Properties

• Exact Mass: 261.06350616g/mol
• Monoisotopic Mass: 261.06350616g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 291
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.3
• Topological Polar Surface Area: 77.6Ų

Additional information on 3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid

3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid (CAS No. 2171555-85-2): A Comprehensive Overview

3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid (CAS No. 2171555-85-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of piperidine carboxylic acids and is characterized by the presence of a difluoromethyl group and a thiophene ring, which contribute to its distinct chemical properties and biological activities.

The synthesis of 3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid involves a series of well-defined steps, including the formation of the piperidine ring, the introduction of the difluoromethyl group, and the attachment of the thiophene moiety. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it more accessible for both academic research and industrial applications.

In terms of its physical and chemical properties, 3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid exhibits high stability under various conditions, making it suitable for long-term storage and use in different experimental settings. Its solubility in organic solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF) facilitates its application in biological assays and drug formulation studies.

The biological activity of 3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid has been extensively investigated in recent years. Studies have shown that this compound possesses potent anti-inflammatory and analgesic properties, making it a promising candidate for the development of new therapeutic agents. In particular, its ability to modulate specific enzymes and receptors involved in inflammatory pathways has been highlighted in several preclinical studies.

One of the key areas of research involving 3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid is its potential use in the treatment of chronic pain conditions. Preclinical studies have demonstrated that this compound can effectively reduce pain responses in animal models, suggesting its potential as a novel analgesic agent. Additionally, its anti-inflammatory effects may also contribute to its analgesic properties by reducing inflammation-mediated pain.

Beyond pain management, 3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid has shown promise in other therapeutic areas. For instance, preliminary studies have indicated that this compound may have neuroprotective effects, which could be beneficial in treating neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The exact mechanisms underlying these effects are still being elucidated, but they are thought to involve modulation of oxidative stress and neuroinflammation.

The safety profile of 3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid is another important aspect that has been evaluated in preclinical studies. Toxicity assessments have shown that this compound is generally well-tolerated at therapeutic doses, with minimal adverse effects observed in animal models. However, further studies are needed to fully understand its long-term safety and potential side effects in humans.

In conclusion, 3-4-(difluoromethyl)thiophen-3-ylpiperidine-2-carboxylic acid (CAS No. 2171555-85-2) represents a promising compound with diverse biological activities and potential therapeutic applications. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in various medical fields. Ongoing research aims to optimize its formulation and delivery methods to enhance its efficacy and safety for clinical use.